7-(3-Aminoazetidin-1-yl)-1-cyclopropyl-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• CAS No.: 124668-18-4
• Molecular Formula: C16H15F2N3O3
• Molecular Weight: 335.30 g/mol
• IUPAC Name: 7-(3-aminoazetidin-1-yl)-1-cyclopropyl-6,8-difluoro-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C16H15F2N3O3/c17-11-3-9-13(12(18)14(11)20-4-7(19)5-20)21(8-1-2-8)6-10(15(9)22)16(23)24/h3,6-8H,1-2,4-5,19H2,(H,23,24)
• InChI Key: IKZBNCORGKYEDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C(=C32)F)N4CC(C4)N)F)C(=O)O

Description

7-(3-Aminoazetidin-1-yl)-1-cyclopropyl-6,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H15F2N3O3 and its molecular weight is 335.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1 g (3.2 mmoles) of ethyl 1-cyclopropyl-6,7,8-trifluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylate, 0.98 g (4.8 mmoles) of 3-trifluoroacetamidoazetidine hydrochloride and 2 ml of triethylamine is heated in 15 ml of dimethyl sulphoxide for 4 hours at 80°-5° C. It is diluted with water and extracted with chloroform. The organic phase is washed with water and evaporated yielding 0.31 g (22% of ethyl 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-trifluoroacetamido-1-azetidinyl)-4-oxo-3-quinolinecarboxylate which is then hydrolysed by heating a mixture of 0.1 g (0.22 mmoles) of this ester with 5 ml of 1N sodium hydroxide and 5 ml of ethanol. The mixture is cooled, evaporated and acidified with acetic acid. Filtering and washing with water yields 70 mg (96%) of 1-cyclopropyl-6,8-difluoro-7-(3-amino-1-azetidinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, melting at 214°-6° C.